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Compound of Interest

Compound Name: 1-Methyl-7-nitroisatoic anhydride

Cat. No.: B1663971 Get Quote

Essential Safety and Handling Guide for 1-
Methyl-7-nitroisatoic Anhydride
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Methyl-7-nitroisatoic
anhydride (1M7). Adherence to these procedures is essential for ensuring laboratory safety

and minimizing risk.

Hazard Summary and Personal Protective
Equipment (PPE)
1-Methyl-7-nitroisatoic anhydride is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects.[1] Proper personal protective equipment is mandatory to

prevent exposure.
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Protection Type Specific Equipment Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.

Provides comprehensive

protection against splashes.

Hand Protection Nitrile or butyl rubber gloves.

Offers resistance to a broad

range of chemicals. Inspect

gloves for any signs of

degradation before use.

Body Protection A flame-resistant lab coat.

Protects skin from contact. An

impervious apron should be

worn when handling larger

quantities.

Respiratory Protection

N95 mask or a full-face

respirator with appropriate

cartridges.

Necessary when working with

the powder form to prevent

inhalation of dust, or when

there is a risk of aerosol

generation. The choice

depends on the scale of the

operation and ventilation.

Foot Protection Closed-toe, closed-heel shoes.
Protects feet from spills and

falling objects.

Experimental Protocols: Handling and Disposal
Handling Procedures

Engineering Controls: Always handle 1-Methyl-7-nitroisatoic anhydride in a properly

functioning chemical fume hood to minimize inhalation exposure. Ensure an eyewash station

and safety shower are immediately accessible.

Dispensing and Use: When handling the solid, exercise caution to avoid creating dust. For

RNA structure analysis, a common application, the compound is often dissolved in DMSO.[2]

[3] Prepare solutions in the fume hood.
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Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

Recommended storage temperatures are between 2-8°C.[5] It can be stored at -20°C for up

to one month or -80°C for up to six months when in solution, protected from light.[2]

Disposal Plan

Waste Collection: All materials contaminated with 1-Methyl-7-nitroisatoic anhydride,

including gloves, weighing papers, and pipette tips, must be disposed of as hazardous

waste.

Containerization: Use a designated, clearly labeled, and sealed container for all 1M7 waste.

Do not mix this waste with other waste streams.

Institutional Guidelines: Dispose of the waste through your institution's Environmental Health

& Safety (EH&S) department. Follow all applicable regional, national, and local regulations.

[4]

Emergency Procedures
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Situation First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Call a physician.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Call a physician or poison control center

immediately.[1]

Accidental Release

Evacuate personnel to a safe area. Use full

personal protective equipment.[1] For powder

spills, cover with a plastic sheet to minimize

spreading.[4] Absorb solutions with an inert

material and place in a suitable container for

disposal.[1]

Workflow for Safe Handling of 1-Methyl-7-
nitroisatoic Anhydride
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Caption: Workflow for the safe handling of 1-Methyl-7-nitroisatoic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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